636-26-0(5-methyl-2-mercaptopyrimidin-4-ol)

5-methyl-2-mercaptopyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

- 4-Hydroxy-5-methyl-2-mercaptopyrimidine
- Methylthiouracil
- 4-Hydroxy-2-mercapto-5-methylpyrimidine~2-Thiothymine
- 5-Methyl-2-thiouracil
- 2-Mercapto-5-methylpyrimidin-4-ol
- 4(1H)-Pyrimidinone, 2,3-dihydro-5-methyl-2-thioxo-
- 5-methyl-2-sulfanylidene-1H-pyrimidin-4-one
- 4-Hydroxy-2-mercapto-5-methylpyrimidine
- 4-Hydroxy-5-methyl-2-thiopyrimidine
- 4-Hydroxy-5-methylpyrimidine-2-thione
- 5-Methyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
- 2-Thiothymine
- Thiothymine
- Thymine, 2-thio-
- Uracil, 5-methyl-2-thio-
- 5-methyl-2-sulfanylpyrimidin-4-ol
- 5-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
- NSC9377
- ZLAQATDNGLKIEV-UHFFFAOYSA-N
- 2,3-Dihydro-5-methyl-2-thioxo-4(1H)-pyrimidinone
- 5-methyl-2-thioxo-1H-pyrimidin-4-one
- 5
- 5-methyl-2-mercaptopyrimidin-4-ol
- AC-907/25004441
- 5-methyl-4-oxy-2-thiopyrimidine
- SCHEMBL25450
- NCGC00260445-01
- KSC-27-034A
- SCHEMBL8139808
- MFCD00009777
- 5-Methyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone #
- 5-methyl-2 thiouracil
- EN300-97160
- DTXSID9025665
- ZLAQATDNGLKIEV-UHFFFAOYSA-
- AKOS002263996
- FT-0620619
- 5-Methyl-2-thiouracil, 98%
- Tox21_202899
- CAS-636-26-0
- AI3-26055
- 2-thio-thymine
- 5-Methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
- DS-3047
- DTXCID505665
- CHEMBL3186154
- J-515497
- 4(1H)-Pyrimidinone,3-dihydro-5-methyl-2-thioxo-
- CCRIS 6069
- KUC108901N
- 636-26-0
- SY050032
- AC-8175
- 2,3-dihydro-5-methyl-2-thioxopyrimidin-4(1H)-one
- NS00120784
- A834443
- M0994
- AKOS006228865
- NSC 9377
- CS-W018293
- NSC-9377
- InChI=1/C5H6N2OS/c1-3-2-6-5(9)7-4(3)8/h2H,1H3,(H2,6,7,8,9)
- F3095-3971
- pyrimidin-4(1H)-one, 2,3-dihydro-5-methyl-2-thioxo-
- ALBB-033072
- 4(1H)-Pyrimidinone,2,3-dihydro-5-methyl-2-thioxo-
- MDL： MFCD00234105
- Inchi： 1S/C5H6N2OS/c1-3-2-6-5(9)7-4(3)8/h2H,1H3,(H2,6,7,8,9)
- InChI Key： ZLAQATDNGLKIEV-UHFFFAOYSA-N
- SMILES： S=C1N([H])C([H])=C(C([H])([H])[H])C(N1[H])=O
- BRN： 120488

Computed Properties

Exact Mass: 142.02000
Monoisotopic Mass: 142.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 9
Topological Polar Surface Area: 73.2
XLogP3: 0

Experimental Properties

Color/Form: Light yellow or white crystalline powder.
Density: 1.36
Melting Point: 265-267 ºC
Boiling Point: 329.7°C at 760 mmHg
Flash Point: 153.2°C
Refractive Index: 1.6430 (estimate)
Stability/Shelf Life: Stable but may be heat or light sensitive. Incompatible with strong oxidizing agents.
PSA: 80.74000
LogP: 0.74090
Solubility: Not determined.

5-methyl-2-mercaptopyrimidin-4-ol Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazard Category Code： R22: harmful if swallowed.
Safety Instruction： S22-S36/37
RTECS：XP2108500
Hazardous Material Identification：
Safety Term：S22;S36/37
Storage Condition：Store at room temperature
Risk Phrases：R22; R40

5-methyl-2-mercaptopyrimidin-4-ol Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-2-mercaptopyrimidin-4-ol PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1228972-0.1g	5-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one	636-26-0	95%	0.1g	$19.0	2024-05-20
eNovation Chemicals LLC	D605044-25g	4-Hydroxy-5-methyl-2-mercaptopyrimidine	636-26-0	97%	25g	$350	2024-06-05
Enamine	EN300-97160-100.0g	5-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one	636-26-0	93%	100g	$251.0	2023-04-27
Life Chemicals	F3095-3971-10g	5-methyl-2-mercaptopyrimidin-4-ol	636-26-0	95%+	10g	$84.0	2023-09-06
Apollo Scientific	OR8770-100g	5-Methyl-2-thiouracil	636-26-0	98+%	100g	£147.00	2025-02-20
TRC	M257588-500mg	2-Mercapto-5-methylpyrimidin-4-ol	636-26-0		500mg	$ 65.00	2022-06-04
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M0994-10G	5-Methyl-2-thiouracil	636-26-0	>98.0%(T)(HPLC)	10g	¥580.00	2024-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M135664-5g	5-methyl-2-mercaptopyrimidin-4-ol	636-26-0	≥98.0%	5g	¥140.90	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M0994-10g	5-methyl-2-mercaptopyrimidin-4-ol	636-26-0	98.0%(T)	10g	￥1035.0	2022-06-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R031791-25g	5-methyl-2-mercaptopyrimidin-4-ol	636-26-0	98%	25g	￥196	2024-05-22

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Cas no 636-26-0 (5-methyl-2-mercaptopyrimidin-4-ol)

5-methyl-2-mercaptopyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-methyl-2-mercaptopyrimidin-4-ol Security Information

5-methyl-2-mercaptopyrimidin-4-ol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-methyl-2-mercaptopyrimidin-4-ol PricePrice >>

5-methyl-2-mercaptopyrimidin-4-ol Related Literature

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